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Compound of Interest

Compound Name: 6-Cyanoindole

Cat. No.: B017180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive protocol for the dissolution of 6-
Cyanoindole in Dimethyl Sulfoxide (DMSO), a common procedure in various research and

drug development settings. 6-Cyanoindole is an indole derivative utilized in the synthesis of

biologically active compounds, as a fluorescent probe, and in materials science.[1][2] Given its

limited aqueous solubility, DMSO is a frequently used solvent to prepare stock solutions for

experimental use. This document outlines the necessary materials, a detailed step-by-step

procedure for dissolution, and important safety and handling considerations.

Compound Information
6-Cyanoindole is a white to light yellow crystalline powder.[3] It is characterized by a benzene

ring fused to a pyrrole ring, with a cyano group at the sixth position.[3] This compound is

sparingly soluble in water but demonstrates solubility in organic solvents such as ethanol,

acetone, and dimethylformamide.[3]
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Property Value Source

Synonyms
6-Indolecarbonitrile, 1H-Indole-

6-carbonitrile
[1][4][5]

CAS Number 15861-36-6 [1][3][4][5][6]

Molecular Formula C₉H₆N₂ [1][3]

Molecular Weight 142.16 g/mol [1]

Appearance
White to off-white or brown

crystalline solid/powder
[1][3][6]

Melting Point 127-132°C [1][5]

Purity ≥ 98% (HPLC) [1]

Solubility Data
Quantitative solubility data for 6-Cyanoindole in various solvents is not extensively available in

public literature. However, practical laboratory experience and supplier information indicate its

utility in creating stock solutions with DMSO.

Solvent System Solubility Source

Water Sparingly soluble [3]

Ethanol Soluble [3]

Acetone Soluble [3]

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% Saline
≥ 2.5 mg/mL (17.59 mM) [4]

10% DMSO / 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (17.59 mM) [4]

10% DMSO / 90% Corn Oil ≥ 2.5 mg/mL (17.59 mM) [4]

Note: For high concentration stock solutions, anhydrous, high-purity DMSO is recommended.
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Experimental Protocol: Dissolving 6-Cyanoindole in
DMSO
This protocol details the steps to prepare a stock solution of 6-Cyanoindole in 100% DMSO.

This stock solution can then be used for further dilutions in aqueous buffers or cell culture

media for various assays.

Materials:

6-Cyanoindole powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber, or foil-wrapped microcentrifuge tubes or glass vials

Calibrated micropipettes with sterile tips

Vortex mixer

Water bath or heating block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Preparation: In a sterile environment, such as a laminar flow hood, allow the 6-Cyanoindole
powder and anhydrous DMSO to equilibrate to room temperature. This prevents

condensation from affecting the concentration.

Weighing: Accurately weigh the desired amount of 6-Cyanoindole powder and transfer it to

a sterile amber vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the 6-
Cyanoindole powder to achieve the desired stock concentration.

Dissolution: a. Securely cap the vial and vortex the mixture for 1-2 minutes to facilitate

dissolution. b. Visually inspect the solution to ensure all the powder has dissolved and the
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solution is clear.

Aiding Dissolution (if necessary): If the compound does not readily dissolve, gentle warming

in a water bath or on a heating block at 37°C for 5-10 minutes, followed by vortexing, can aid

dissolution.[4] Avoid excessive heat to prevent compound degradation. Sonication can also

be used to aid dissolution.[4]

Aliquoting and Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes. This is crucial to avoid repeated freeze-

thaw cycles which can degrade the compound.[4] b. For long-term storage (up to 6 months),

store the aliquots at -80°C. For short-term storage (up to 1 month), -20°C is suitable.[4]

Preparation of Working Solutions: When ready to use, thaw an aliquot at room temperature.

Dilute the stock solution with the appropriate experimental buffer or cell culture medium to

the final desired concentration. It is critical to ensure the final concentration of DMSO in the

assay is low (typically <0.5% v/v) to avoid solvent-induced cytotoxicity.
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Caption: Workflow for preparing a 6-Cyanoindole stock solution in DMSO.
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Applications
6-Cyanoindole is a versatile intermediate in organic synthesis and medicinal chemistry.[1] Its

derivatives are explored for various biological activities. It has been reported to act as a spore

germination inhibitor against Paenibacillus larvae, the causative agent of American foulbrood in

honey bees.[7] Furthermore, cyano-substituted indoles are investigated as fluorescent probes

to study protein environments and hydration.[8] The electronic properties of 6-Cyanoindole
also make it a candidate for applications in materials science, such as in the development of

organic semiconductors.[1]

Safety and Handling
6-Cyanoindole should be handled with care. It may cause irritation to the eyes, skin, and

respiratory system.[3] It is recommended to use appropriate personal protective equipment,

including safety glasses, gloves, and a lab coat, when working with this chemical.[3] Work

should be conducted in a well-ventilated area or a chemical fume hood. In case of contact,

ingestion, or inhalation, seek immediate medical attention.[3] Store the compound in a cool,

dry, and well-ventilated place in a tightly sealed container, away from strong acids, bases, and

reducing agents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyanoindole in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017180#protocol-for-dissolving-6-cyanoindole-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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